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Compound of Interest

Compound Name: Diglycolic acid

Cat. No.: B032558 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Diglycolic acid. Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment.

Diglycolic acid is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and

may cause respiratory irritation.[1][2][3] Understanding and mitigating these risks through

proper handling and personal protective equipment (PPE) is paramount.

Operational Plan: Handling and Storage
1. Engineering Controls:

Always handle Diglycolic acid in a well-ventilated area.[1]

For procedures that may generate dust, use a chemical fume hood.[2][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

2. Pre-Handling Checks:

Inspect all PPE for integrity before use. Gloves must be checked for any signs of

degradation or punctures.[5]
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Ensure you are familiar with the location and operation of all safety equipment, including fire

extinguishers, spill kits, and emergency exits.

3. Handling Procedure:

Avoid the formation of dust when handling the solid form.[2][6]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in the area where Diglycolic acid is handled or stored.[1][2][7]

After handling, wash hands, forearms, and face thoroughly.[1][2][7]

Keep the container tightly closed when not in use.[2][8]

4. Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep containers tightly closed and store away from incompatible materials such as strong

oxidizing agents, bases, and reducing agents.[1][4]

Hazard and Exposure Data
The following table summarizes key quantitative data regarding the toxicity of Diglycolic acid.

No specific occupational exposure limits have been established by region-specific regulatory

bodies.[2]

Hazard Metric Value and Species Classification

Acute Oral Toxicity (LD50) 500 mg/kg (Rat) Harmful if swallowed.[4][7]

GHS Hazard Statements H302, H315, H319

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation.[3][7]

GHS Signal Word Warning

Indicates a less severe hazard,

but one that can still cause

harm.[7][9]
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Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is based on the potential for exposure. The following is a

step-by-step guide to ensure adequate protection.
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Risk Assessment

PPE Selection

Final Actions

Start: Handling Diglycolic Acid

Potential for Dust or Aerosol Generation?

Respiratory Protection:
- N95 Dust Mask (minimum)

- Air-purifying respirator if high dust
- SCBA for spills/emergencies

Yes

Standard Room Ventilation Sufficient

No

Eye & Face Protection:
- Safety glasses with side shields (minimum)

- Chemical safety goggles
- Face shield for splash risk

Body Protection:
- Lab Coat (minimum)

- Chemical Resistant Apron/Suit for large quantities

Proceed with Handling

Hand Protection:
- Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl)
- Inspect before use

Click to download full resolution via product page

Caption: PPE selection workflow for handling Diglycolic acid.
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Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

29 CFR 1910.133 or European Standard EN166.[2]

A face shield may be necessary for tasks with a high risk of splashing.[4][10][11]

Skin and Body Protection:

Wear a lab coat.[4] For larger quantities or where splashing is likely, consider a PVC apron

or a chemical-resistant suit.[5]

Handle with chemical-resistant gloves.[4][7] Suitable materials for protection against dry

solids include nitrile rubber, butyl rubber, and polychloroprene.[5] Gloves must be inspected

prior to use and disposed of in accordance with good laboratory practices.[6]

Respiratory Protection:

If dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator,

such as a type N95 dust mask.[2][4][9]

For major spills or in emergency situations, a self-contained breathing apparatus (SCBA)

should be used.[1][4]

Emergency Procedures
Spill Response:

Minor Spills: For small spills of solid material, avoid generating dust.[6] Carefully sweep up

the material and place it into a suitable, labeled container for disposal.[2]

Major Spills: Evacuate the area and alert emergency responders.[5][6] Do not attempt to

clean up a large spill without appropriate training and PPE, including respiratory protection.

[6]

First Aid:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2][8] If irritation persists, seek medical attention.[2][7]

Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with

plenty of soap and water.[1][2] If skin irritation occurs, get medical advice.[2][7]

Inhalation: Move the person to fresh air.[2][6] If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[2][8]

Ingestion: Rinse mouth with water.[2][7] Call a POISON CENTER or doctor if you feel unwell.

[1][7]

Disposal Plan
Waste materials are considered hazardous and should be disposed of in accordance with

federal, state, and local environmental control regulations.[1][8]

Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.[1]

Contaminated packaging and PPE (such as gloves) should be placed in a sealed, labeled

container and disposed of as hazardous waste.[6][8] Do not allow the product to enter drains

or water courses.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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